Cas no 2171601-52-6 (4-(4-chloropyrimidin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(4-chloropyrimidin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171601-52-6
• MF: C₂₄H₂₁ClN₄O₅
• MW: 480.900344610214
• CID: 5836668
• PubChem ID: 165527784
• Update Time: 2025-10-29

4-(4-chloropyrimidin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloropyrimidin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171601-52-6
• 4-[(4-chloropyrimidin-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1508692

• Inchi： 1S/C24H21ClN4O5/c25-20-11-12-26-23(28-20)29-22(32)19(9-10-21(30)31)27-24(33)34-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11-12,18-19H,9-10,13H2,(H,27,33)(H,30,31)(H,26,28,29,32)
• InChI Key： FONKOGMJXPCYIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.1200475g/mol
• Monoisotopic Mass: 480.1200475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Additional information on 4-(4-chloropyrimidin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(4-Chloropyrimidin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171601-52-6, known as 4-(4-chloropyrimidin-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and development. The molecule's structure incorporates a chloropyrimidine moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone, which collectively contribute to its distinctive chemical properties.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and protection/deprotection steps. The use of the Fmoc group is particularly notable, as it serves as an effective protecting agent for amino groups during peptide synthesis. Recent advancements in peptide coupling chemistry have further enhanced the efficiency and scalability of synthesizing such complex molecules. Researchers have also explored alternative synthetic pathways to optimize yield and purity, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis.

In terms of biological activity, this compound has demonstrated potential as a substrate for various enzymes, particularly those involved in metabolic pathways. Studies have shown that the presence of the chloropyrimidine moiety enhances the molecule's ability to interact with specific protein targets, making it a valuable tool in drug design. Moreover, the Fmoc group's role in modulating the molecule's solubility and bioavailability has been extensively investigated, with recent findings highlighting its importance in improving pharmacokinetic profiles.

The application of this compound extends beyond traditional drug discovery. Its structural versatility has made it a candidate for use in bioconjugation reactions, where it can serve as a linker or carrier for attaching other functional groups. For instance, researchers have explored its utility in creating bioactive conjugates for targeted drug delivery systems. These systems aim to enhance therapeutic efficacy while minimizing off-target effects, a critical consideration in modern medicine.

Recent research has also focused on the environmental impact of synthesizing such compounds. Green chemistry principles are increasingly being integrated into synthetic protocols to reduce waste and energy consumption. Innovations such as catalytic hydrogenation and enzymatic transformations are being employed to develop more sustainable routes for producing this compound. These efforts align with global initiatives to promote environmentally friendly chemical practices.

In conclusion, 4-(4-chloropyrimidin-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a remarkable advancement in organic synthesis and drug development. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future therapeutic innovations. As scientific understanding continues to evolve, this compound will undoubtedly play an increasingly important role in addressing complex biomedical challenges.